Cas no 1353986-80-7 (2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide
• CAS No: 1353986-80-7
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 2168253
• Update Time: 2025-06-28

2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-(2-oxo-2-(thiophen-2-yl)ethyl)acetamide
• AM94855
• 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-ylethyl)acetamide
• 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide

• Inchi： 1S/C11H12ClNO2S/c12-6-11(15)13(8-3-4-8)7-9(14)10-2-1-5-16-10/h1-2,5,8H,3-4,6-7H2
• InChI Key： BYFBEMZBXNKZBZ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(C1=CC=CS1)=O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Topological Polar Surface Area: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide

Introduction to 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide (CAS No. 1353986-80-7)

2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide, identified by its CAS number 1353986-80-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloro substituent, a cyclopropyl moiety, and an acetamide backbone, contributes to its complex chemical behavior and reactivity.

The compound's structure incorporates an ethyl group linked to a thiophene ring, which is known for its role in various biological processes. Thiophene derivatives are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of these components in 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The cyclopropyl group in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug design. This feature makes 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide a promising scaffold for the creation of new drugs.

One of the most exciting aspects of this compound is its potential in the realm of medicinal chemistry. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies indicate that the molecule may interfere with key enzymatic processes, potentially leading to therapeutic effects. For instance, its structure resembles that of known bioactive compounds that have demonstrated efficacy in treating conditions such as cancer and neurodegenerative disorders.

The synthesis of 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired structure with high precision. These advancements are crucial for enabling further exploration of the compound's pharmacological potential.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling and simulations have provided valuable insights into its behavior at the molecular level. By predicting how the molecule interacts with biological targets, researchers can design more effective experiments and optimize its pharmacological properties. These computational approaches are often combined with experimental data to create a comprehensive understanding of the compound's mechanism of action.

In conclusion, 2-Chloro-N-cyclopropyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-acetamide (CAS No. 1353986-80-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.